Cas no 257284-83-6 (6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine)

6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine structure
257284-83-6 structure
Product Name:6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine
CAS No:257284-83-6
MF:C11H13N3S
MW:219.306020498276
CID:3071542
PubChem ID:2740613
Update Time:2025-04-21

6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine Chemical and Physical Properties

Names and Identifiers

    • 6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine
    • Oprea1_157180
    • AK-968/40724273
    • CHEMBL1836473
    • WAY-251148
    • Cambridge id 6032840
    • Oprea1_332120
    • STK722163
    • 6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-amine
    • CCG-252920
    • 257284-83-6
    • 6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylamine
    • BDBM50354359
    • AKOS000510575
    • Inchi: 1S/C11H13N3S/c12-10-9-7-4-2-1-3-5-8(7)15-11(9)14-6-13-10/h6H,1-5H2,(H2,12,13,14)
    • InChI Key: WKVBWBRXKVWYEO-UHFFFAOYSA-N
    • SMILES: S1C2C(=C(N)N=CN=2)C2=C1CCCCC2

Computed Properties

  • Exact Mass: 219.08301860Da
  • Monoisotopic Mass: 219.08301860Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 80Ų
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